![molecular formula C14H20N2O3S2 B5532853 N-cyclopentyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide](/img/structure/B5532853.png)
N-cyclopentyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-cyclopentyl-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide often involves multi-step reactions, starting from readily available precursors. For example, a high yield synthetic method for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide was established, highlighting the feasibility of synthesizing complex amides through nucleophilic substitution reaction and ester hydrolysis (Zhihui Zhou et al., 2021).
Molecular Structure Analysis
Molecular structure analysis of similar compounds, like solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, has been conducted using X-ray analysis and AM1 molecular orbital methods. These studies provide insights into the conformation and crystal structure, essential for understanding the compound's reactivity and interaction with other molecules (Surajit Banerjee et al., 2002).
Chemical Reactions and Properties
Chemical reactions involving compounds with thiophene and pyrrolidine moieties include cyclization and desulfurization processes. For instance, iodine-mediated oxidative desulfurization promoted cyclization of N-2-pyridylmethyl thioamides serves as an efficient method for preparing 2-azaindolizines, showcasing the versatile reactivity of thioamide-containing compounds (F. Shibahara et al., 2006).
properties
IUPAC Name |
N-cyclopentyl-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S2/c17-14(15-11-5-1-2-6-11)13-9-12(10-20-13)21(18,19)16-7-3-4-8-16/h9-11H,1-8H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSHDLVXFRZOZOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.